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Compound of Interest

Compound Name: (2,5-Dimethyl-phenyl)-thiourea

Cat. No.: B095036

CAS Number: 16738-19-5 Molecular Formula: CoH12N2S Molecular Weight: 180.27 g/mol

This technical guide provides a comprehensive overview of (2,5-Dimethyl-phenyl)-thiourea, a
member of the versatile thiourea class of compounds. While direct experimental data on this
specific molecule is limited, this document consolidates available information and extrapolates
from closely related analogues to offer insights for researchers, scientists, and drug
development professionals. Thiourea derivatives are recognized for their broad spectrum of
biological activities, making them a compelling scaffold for further investigation.[1]

Chemical Properties and Synthesis

(2,5-Dimethyl-phenyl)-thiourea belongs to the family of N-substituted thioureas. The
presence of the thiocarbonyl group and the aromatic dimethylphenyl moiety are key
determinants of its chemical reactivity and biological interactions.

Synthesis

The synthesis of (2,5-Dimethyl-phenyl)-thiourea and its derivatives typically follows
established protocols for thiourea formation. A common method involves the reaction of an
isothiocyanate with a primary or secondary amine. For the synthesis of the parent compound,
2,5-dimethylaniline would be reacted with a thiocyanate source. A general synthetic pathway is
illustrated below.

Experimental Protocol: General Synthesis of N-Aryl Thioureas
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A solution of the desired aryl isothiocyanate (1 equivalent) in a suitable solvent, such as
acetone or ethanol, is prepared. To this solution, the corresponding amine (1 equivalent) is
added dropwise at room temperature. The reaction mixture is stirred for several hours until
completion, which can be monitored by thin-layer chromatography. Upon completion, the
solvent is typically removed under reduced pressure, and the resulting solid is purified by
recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield the pure N,N'-

Isothiocyanate Source
(e.g., Ammonium Thiocyanate + Acid Chloride)

Nucleophilic
Addition

e

disubstituted thiourea.

2,5-Dimethylaniline
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Potential Biological Activities and Mechanism of
Action

While specific studies on (2,5-Dimethyl-phenyl)-thiourea are not extensively available, the
broader class of thiourea derivatives exhibits a wide range of pharmacological effects.[1]

Antimicrobial and Antifungal Activity

Thiourea derivatives are well-documented for their activity against a variety of pathogens,
including bacteria and fungi.[1] Research on N-2,5-dimethylphenylthioureido acid derivatives
has demonstrated antimicrobial activity, particularly against Gram-positive bacteria. This
suggests that (2,5-Dimethyl-phenyl)-thiourea itself could be a promising candidate for
antimicrobial drug discovery.
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A proposed mechanism for the antimicrobial action of some thiourea compounds involves the
inhibition of essential enzymes in microbial metabolic pathways. For instance, the thiourea drug
isoxyl has been shown to inhibit the synthesis of oleic acid in Mycobacterium tuberculosis by
targeting the A9-stearoyl desaturase enzyme, DesA3. This disruption of fatty acid metabolism

Stearoyl-ACP

is detrimental to the bacterium.

Fatty Acid
Desaturase (e.g., DesA3)

Oleoyl-ACP
(Oleic Acid Precursor)
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Anticancer Activity

Several thiourea derivatives have been investigated for their potential as anticancer agents.[1]
The structurally related 1-(2,5-Dimethylphenyl)-3-(3-hydroxypropyl)thiourea has been
suggested to possess anticancer properties. The mechanism of action for the anticancer
effects of thioureas is likely multifactorial and may involve the induction of apoptosis, inhibition
of angiogenesis, or interference with cell signaling pathways.
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Enzyme Inhibition

Thiourea derivatives are known to inhibit various enzymes. For example, N-phenylthiourea is a
known inhibitor of tyrosinase, an enzyme involved in melanin synthesis. This suggests that
(2,5-Dimethyl-phenyl)-thiourea could also be explored for its enzyme inhibitory potential in
various therapeutic areas.

Experimental Protocols for Biological Evaluation

The following are generalized protocols that can be adapted to evaluate the biological activity
of (2,5-Dimethyl-phenyl)-thiourea.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

e Preparation of Bacterial Inoculum: A fresh culture of the test bacterium is grown in a suitable
broth medium to the mid-logarithmic phase. The culture is then diluted to a standardized
concentration (e.g., 1 x 106 CFU/mL).

o Preparation of Compound Dilutions: A stock solution of (2,5-Dimethyl-phenyl)-thiourea in a
suitable solvent (e.g., DMSO) is prepared. A series of twofold dilutions are then made in a
96-well microtiter plate using the appropriate growth medium.

e |noculation and Incubation: Each well is inoculated with the standardized bacterial
suspension. The plate is then incubated under appropriate conditions (e.g., 37°C for 24
hours).

o Determination of MIC: The MIC is determined as the lowest concentration of the compound
that completely inhibits visible bacterial growth.
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Toxicology and Pharmacokinetics

Preliminary toxicological data on phenylthiourea derivatives suggest the potential for skin and
eye irritation. Some studies have indicated that certain thiourea compounds can cause a
depletion of intracellular glutathione (GSH) and lead to lactate dehydrogenase (LDH) leakage
in hepatocytes, suggesting a potential for cytotoxicity.

The pharmacokinetic properties of thiourea drugs are variable. Generally, they are absorbed
from the gastrointestinal tract and are primarily excreted by the kidneys.[2]

Conclusion
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(2,5-Dimethyl-phenyl)-thiourea, as part of the broader thiourea class of compounds,
represents a promising scaffold for the development of new therapeutic agents. While specific
data for this compound is sparse, the known antimicrobial, anticancer, and enzyme-inhibitory
activities of its analogues warrant further investigation. The synthetic accessibility and the
potential for diverse biological activities make (2,5-Dimethyl-phenyl)-thiourea and its
derivatives attractive targets for future drug discovery and development programs. Researchers
are encouraged to utilize the provided general protocols as a starting point for a more detailed
exploration of this compound's pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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